![molecular formula C19H16N6O3S B2487954 N-(4-(2-(((1H-benzo[d]imidazol-2-yl)methyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide CAS No. 1203121-57-6](/img/structure/B2487954.png)
N-(4-(2-(((1H-benzo[d]imidazol-2-yl)methyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-(2-(((1H-benzo[d]imidazol-2-yl)methyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H16N6O3S and its molecular weight is 408.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- A study by Krauze et al. (2007) describes the synthesis of related compounds, highlighting alternative products in a one-pot reaction involving benzylidenemalononitrile and N-methyl-2-thiocarbamoylacetamide. This research contributes to the understanding of the chemical synthesis and structural properties of compounds similar to the queried chemical (Krauze et al., 2007).
Antimicrobial Activity
- Desai et al. (2015) synthesized a new series of compounds with structural similarities to the queried chemical, showing potent antimicrobial activity against various microorganisms. This indicates the potential of such compounds in developing antimicrobial agents (Desai et al., 2015).
Anticancer Properties
- The research by Nofal et al. (2014) synthesized derivatives of 4-(1H-benzo[d]imidazol-2-yl)thiazol-2-amine, demonstrating promising anticancer activity against HepG2 and PC12 cell lines. This suggests the potential use of such compounds in cancer research and therapy (Nofal et al., 2014).
Potential as PET Tracers
- Liu et al. (2012) explored the synthesis of derivatives as potential PET tracers for orexin2 receptors, indicating the potential use of these compounds in imaging and diagnostic applications (Liu et al., 2012).
Cardiac Electrophysiological Activity
- Morgan et al. (1990) studied N-substituted imidazolylbenzamides, demonstrating their cardiac electrophysiological activity. This research opens possibilities for the use of such compounds in cardiovascular research (Morgan et al., 1990).
Mechanism of Action
Target of Action
Compounds containing the imidazole moiety, which is present in this compound, have been known to target a variety of biological receptors and enzymes .
Mode of Action
Imidazole-containing compounds have been broadly examined for their potential in antimicrobial and anticancer studies . They interact with their targets and induce changes that can lead to the inhibition of certain biological processes .
Biochemical Pathways
Imidazole-containing compounds have been known to affect a variety of biochemical pathways, including those involved in antimicrobial and anticancer activities .
Pharmacokinetics
Imidazole-containing compounds are generally known for their high solubility in water and other polar solvents, which can impact their bioavailability .
Result of Action
Imidazole-containing compounds have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
The action of imidazole-containing compounds can be influenced by various factors, including the ph of the environment, the presence of other compounds, and the specific characteristics of the target cells .
properties
IUPAC Name |
N-[4-[2-(1H-benzimidazol-2-ylmethylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N6O3S/c26-16-6-5-11(8-20-16)18(28)25-19-22-12(10-29-19)7-17(27)21-9-15-23-13-3-1-2-4-14(13)24-15/h1-6,8,10H,7,9H2,(H,20,26)(H,21,27)(H,23,24)(H,22,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWBZFPUTJUFRST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)CNC(=O)CC3=CSC(=N3)NC(=O)C4=CNC(=O)C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.